Cas no 1361649-89-9 (3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1361649-89-9
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4995682
• Update Time: 2025-10-30

3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-10-5-8(6-11(15)12(10)16)7-2-1-3-9(4-7)20-13(17,18)19/h1-6H
• InChI Key： WZZKPWXLDCMNNV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl

Introduction to 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl (CAS No. 1361649-89-9)

3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl, with the CAS number 1361649-89-9, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its biphenyl core, which is substituted with three chlorine atoms and a trifluoromethoxy group. The combination of these functional groups imparts distinct physical and chemical properties that make it a valuable subject of study.

The molecular formula of 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl is C₁₃H₆Cl₃F₃O, and its molecular weight is approximately 328.5 g/mol. The compound is known for its high thermal stability and low solubility in water, which are critical factors in its potential applications. These properties are primarily attributed to the presence of the chlorine and trifluoromethoxy groups, which significantly influence the compound's electronic structure and reactivity.

In the realm of pharmaceutical research, 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl has been explored for its potential as a lead compound in the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and apoptosis. The researchers found that the trifluoromethoxy group plays a crucial role in enhancing the compound's biological activity.

Beyond pharmaceutical applications, 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2021 demonstrated that this compound can be used as an electron transport material in organic solar cells, leading to improved device performance and stability. The high thermal stability of the compound ensures that it can withstand the harsh conditions often encountered during device fabrication and operation.

The synthesis of 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 3,4,5-trichlorophenylboronic acid with 2-trifluoromethoxyiodobenzene using palladium-catalyzed cross-coupling reactions. This method has been optimized to minimize side reactions and maximize the yield of the desired product. The resulting compound can be further purified using techniques such as column chromatography or recrystallization.

The environmental impact of 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl is an important consideration in its development and use. While it is not classified as a hazardous substance under current regulations, ongoing research is being conducted to assess its potential environmental effects. Studies have shown that the compound has low bioaccumulation potential and does not persist in the environment for extended periods. However, best practices for handling and disposal should still be followed to minimize any potential risks.

In conclusion, 3,4,5-Trichloro-3'-(trifluoromethoxy)biphenyl (CAS No. 1361649-89-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an important subject of ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in various scientific and industrial fields.